4-Chloro-6-(trifluoromethyl)-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride

• IUPAC Name: 4-chloro-6-(trifluoromethyl)-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride
• InChI: InChI=1S/C8H6ClF3N2.ClH/c9-7-4-1-2-13-5(4)3-6(14-7)8(10,11)12;/h3,13H,1-2H2;1H
• InChI Key: AWMMAMPGFQPUOA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=CC(=NC(=C21)Cl)C(F)(F)F.Cl
• Molecular Formula: C8H7Cl2F3N2
• Molecular Weight: 259.05 g/mol

Description

“4-Chloro-6-(trifluoromethyl)-2,3-dihydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride” is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound. The compound contains a trifluoromethyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Synthesis Analysis

The synthesis of such compounds generally involves two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block. A detailed literature review on the synthesis of trifluoromethylpyridine (TFMP) intermediates has been published.

Molecular Structure Analysis

The molecular structure of this compound includes three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart. The synthesis encompasses a condensation step.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in the structure of this compound are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Agrochemicals

• Crop Protection : EN300-26620213 and its derivatives play a crucial role in safeguarding crops from pests. Fluazifop-butyl, the first trifluoromethylpyridine (TFMP) derivative introduced to the agrochemical market, paved the way for more than 20 new TFMP-containing agrochemicals with ISO common names. .
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Pharmaceuticals

• Clinical Trials and Market Approval : Several TFMP derivatives are used in the pharmaceutical industry. Five pharmaceutical products and two veterinary products containing the TFMP moiety have received market approval, while many candidates are currently undergoing clinical trials. .
• Potential Therapeutic Applications : The fluorine atom’s properties, combined with the pyridine structure, make TFMP derivatives interesting candidates for novel drug development. .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The demand for trifluoromethylpyridine (TFMP) derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.